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Compound of Interest

Compound Name: Selenium tetrabromide

Cat. No.: B1594642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling of selenium
tetrabromide (SeBr₄) in a laboratory setting. Adherence to these guidelines is critical to ensure

the safety of all personnel and to minimize environmental impact.

Chemical and Physical Properties
Selenium tetrabromide is a reddish-brown crystalline solid.[1] It is crucial to be aware of its

properties to handle it safely.

Property Value References

Molecular Formula Br₄Se [2]

Molecular Weight 398.59 g/mol [2]

Appearance
Reddish-brown

powder/crystals
[1]

Melting Point 70-80 °C (decomposes) [3]

Solubility

Soluble in carbon disulfide,

chloroform, and ethyl bromide.

Decomposes in water.

[1][4]
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Hazard Identification and Safety Precautions
Selenium tetrabromide is classified as a highly toxic and corrosive substance.[2]

Understanding its specific hazards is the foundation of safe handling.

GHS Hazard Classification:[2]

Hazard Class Category

Acute Toxicity, Oral Category 3

Acute Toxicity, Dermal Category 3

Acute Toxicity, Inhalation Category 3

Skin Corrosion/Irritation Category 1B

Specific Target Organ Toxicity (Repeated

Exposure)
Category 2 (Liver)

Hazardous to the Aquatic Environment, Long-

term
Category 4

Signal Word: Danger[5][6]

Hazard Statements:[6]

H301 + H331: Toxic if swallowed or if inhaled.

H311: Toxic in contact with skin.

H314: Causes severe skin burns and eye damage.

H373: May cause damage to organs (liver) through prolonged or repeated exposure.

H413: May cause long lasting harmful effects to aquatic life.

Precautionary Statements:[6]

P260: Do not breathe dust.
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P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling selenium tetrabromide to prevent exposure.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against dust particles

and chemical splashes.[5]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).

Double gloving is

recommended.

Prevents skin contact and

absorption.[7][8]

Body Protection

A flame-resistant laboratory

coat, fully buttoned. An

impervious apron may be

necessary for splash risks.

Protects skin from

contamination.[8]

Respiratory Protection

An N95 or higher-rated

respirator should be used

when handling the powder

outside of a chemical fume

hood.

Prevents inhalation of toxic

dust.[5][6]

Foot Protection Sturdy, closed-toe shoes. Protects feet from spills.[8]

Experimental Protocols: Safe Handling and Usage
All work with selenium tetrabromide must be conducted in a designated area with proper

engineering controls.

4.1. General Handling

Work Area: Always handle selenium tetrabromide within a certified chemical fume hood to

minimize inhalation exposure.[6][9]

Avoid Dust Formation: Handle the solid carefully to avoid generating dust.[9]

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.[5][6] Do not eat, drink, or smoke in the laboratory.[6]

4.2. Storage
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Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5][6]

Security: Store in a locked cabinet or an area with restricted access.[5][6]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and moisture.[10]

4.3. Disposal

Waste Classification: Selenium tetrabromide and any contaminated materials are

considered hazardous waste.[9]

Procedure: Dispose of waste in a designated, labeled, and sealed container.[6] Follow all

local, state, and federal regulations for hazardous waste disposal. Do not dispose of down

the drain.[6][11]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving selenium
tetrabromide.

5.1. First Aid Measures
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Exposure Route First Aid Protocol References

Inhalation

Move the person to fresh air. If

breathing has stopped, provide

artificial respiration. Seek

immediate medical attention.

[5][12]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with plenty of

soap and water for at least 15

minutes. Seek immediate

medical attention.

[5][12]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[5][12]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

[5][9]

5.2. Spill Response

The procedure for cleaning up a selenium tetrabromide spill depends on the size and location

of the spill.

Minor Spill (handleable by trained laboratory personnel):

Evacuate: Alert others in the area and restrict access.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[13]

PPE: Wear the appropriate PPE as outlined in Section 3.

Contain: Cover the spill with a non-combustible absorbent material like sand, earth, or

vermiculite.[13] Do not use paper towels.[13]
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Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.[14] Avoid creating dust.[14]

Decontaminate: Clean the spill area with soap and water.[15]

Dispose: Seal and label the waste container for proper disposal.[14]

Major Spill (requires emergency response):

Evacuate: Immediately evacuate the area.

Alert: Notify your institution's emergency response team and/or the local fire department.

Isolate: Close doors to the affected area and post warning signs.

Do Not Attempt to Clean: Await the arrival of trained emergency responders.

Visual Protocols and Workflows
Diagram 1: Selenium Tetrabromide Handling Workflow
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Caption: Workflow for handling selenium tetrabromide.

Diagram 2: Emergency Response for SeBr₄ Exposure
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Exposure Occurs
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Caption: First aid response for selenium tetrabromide exposure.

Diagram 3: Spill Response Decision Tree
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Caption: Decision tree for responding to a selenium tetrabromide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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